Cas no 1804718-18-0 (4-Bromo-2,6-diamino-3-(difluoromethyl)pyridine)

• Product Name: 4-Bromo-2,6-diamino-3-(difluoromethyl)pyridine
• CAS No: 1804718-18-0
• MF: C₆H₆BrF₂N₃
• MW: 238.03274679184
• CID: 4849486
• Update Time: 2025-05-21

4-Bromo-2,6-diamino-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,6-diamino-3-(difluoromethyl)pyridine

• Inchi： 1S/C6H6BrF2N3/c7-2-1-3(10)12-6(11)4(2)5(8)9/h1,5H,(H4,10,11,12)
• InChI Key： BFCVRMKWBOMISD-UHFFFAOYSA-N
• SMILES： BrC1C=C(N)N=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.5
• Topological Polar Surface Area: 64.9

Additional information on 4-Bromo-2,6-diamino-3-(difluoromethyl)pyridine

4-Bromo-2,6-Diamino-3-(Difluoromethyl)Pyridine: A Comprehensive Overview

4-Bromo-2,6-diamino-3-(difluoromethyl)pyridine, also known by its CAS number CAS No. 1804718-18-0, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile applications in drug development and advanced materials. The structure of this compound is characterized by a pyridine ring with substituents at positions 2, 3, and 6, including bromine, difluoromethyl group, and amino groups.

The synthesis of 4-bromo-2,6-diamino-3-(difluoromethyl)pyridine involves a series of intricate chemical reactions that require precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity levels. These improvements are particularly crucial for applications where the compound's performance is highly dependent on its structural integrity.

One of the most promising applications of this compound lies in the field of drug discovery. Researchers have explored its potential as a precursor for developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The presence of multiple functional groups in its structure allows for extensive chemical modification, making it a valuable building block for constructing complex molecules with desired pharmacological properties.

In addition to its role in pharmaceuticals, 4-bromo-2,6-diamino-3-(difluoromethyl)pyridine has also found applications in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated its potential as a component in next-generation electronic devices, where its ability to facilitate charge transport is highly advantageous.

The environmental impact and safety profile of this compound are critical considerations for its widespread use. Studies conducted on its toxicity and biodegradability have provided valuable insights into its safe handling and disposal. These findings are essential for ensuring that the compound can be utilized responsibly without posing risks to human health or the environment.

In conclusion, 4-bromo-2,6-diamino-3-(difluoromethyl)pyridine represents a significant advancement in chemical synthesis and application development. Its versatility as a building block for complex molecules and its potential in cutting-edge technologies position it as a key player in various industries. As research continues to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow significantly.